Cas no 158878-54-7 (5-phenyl-1,2,3,6-tetrahydropyridine hydrochloride)

• Product Name: 5-phenyl-1,2,3,6-tetrahydropyridine hydrochloride
• CAS No: 158878-54-7
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• MDL: MFCD28383964
• CID: 4607128
• PubChem ID: 19916834
• Update Time: 2025-05-22

5-phenyl-1,2,3,6-tetrahydropyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-phenyl-1,2,3,6-tetrahydropyridine hydrochloride

• MDL： MFCD28383964
• Inchi： 1S/C11H13N.ClH/c1-2-5-10(6-3-1)11-7-4-8-12-9-11;/h1-3,5-7,12H,4,8-9H2;1H
• InChI Key： AERNNJNTNZDJDC-UHFFFAOYSA-N
• SMILES： C1(C2CNCCC=2)C=CC=CC=1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines

Additional information on 5-phenyl-1,2,3,6-tetrahydropyridine hydrochloride

5-Phenyl-1,2,3,6-Tetrahydropyridine Hydrochloride: A Comprehensive Overview

The compound 5-phenyl-1,2,3,6-tetrahydropyridine hydrochloride, with the CAS number 158878-54-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of tetrahydropyridines, which are known for their diverse biological activities and applications in drug development. The structure of this molecule consists of a six-membered ring with four saturated carbons and two double bonds, along with a phenyl group attached at the 5-position. The hydrochloride salt form indicates that it is commonly used in its protonated state for stability and solubility purposes.

Recent studies have highlighted the potential of 5-phenyl-1,2,3,6-tetrahydropyridine hydrochloride as a promising candidate in the development of novel therapeutic agents. Researchers have explored its role in modulating various cellular pathways, particularly those involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound has shown potential as a Nicotinamide Adenine Dinucleotide (NAD+) biosynthesis modulator, which is crucial for maintaining cellular energy homeostasis and mitigating oxidative stress.

In addition to its pharmacological applications, 5-phenyl-1,2,3,6-tetrahydropyridine hydrochloride has been studied for its ability to inhibit certain enzymes associated with inflammation and cancer progression. For instance, recent findings suggest that this compound can inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. This makes it a potential candidate for anti-inflammatory drug development.

The synthesis of 5-phenyl-1,2,3,6-tetrahydropyridine hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding free base. The free base is then converted into its hydrochloride salt by treatment with hydrochloric acid. This process ensures optimal solubility and stability for subsequent biological testing and pharmacokinetic studies.

From an analytical standpoint, the compound has been characterized using advanced spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). These analyses have confirmed its molecular structure and purity, which are critical parameters for ensuring consistent biological activity.

In terms of safety and toxicity profiles, preliminary studies indicate that 5-phenyl-1,2,3,6-tetrahydropyridine hydrochloride exhibits low toxicity at therapeutic doses. However, further long-term toxicological studies are required to fully assess its safety profile for human use.

The discovery and development of compounds like 5-phenyl-1,2,3,6-tetrahydropyridine hydrochloride underscore the importance of continuous research in organic chemistry and pharmacology. As new insights into its biological activities emerge, this compound holds promise as a versatile tool in drug discovery and development.